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Compound of Interest

Compound Name: 1-Aminoethanol

Cat. No.: B1580991

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1-Aminoethanol (also known as Ethanolamine or 2-Aminoethanol), a
common laboratory chemical. Adherence to these procedures is critical to mitigate risks and
prevent environmental contamination.

Key Safety and Hazard Information

1-Aminoethanol is a combustible liquid that is harmful if swallowed, in contact with skin, or
inhaled.[1] It causes severe skin burns and eye damage and may cause respiratory irritation.[2]
Furthermore, it is toxic to aquatic life with long-lasting effects, making it imperative to prevent its
release into the environment.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Aminoethanol based on available
Safety Data Sheets (SDS). This information is crucial for risk assessment and the
implementation of appropriate safety measures.
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Property Value Source(s)
CAS Number 141-43-5 [1]
Acute Oral Toxicity Category 4 [1]
Acute Dermal Toxicity Category 4 [1]
Acute Inhalation Toxicity
Category 4 [1]

(Vapors)

Skin Corrosion/Irritation

Category 1B

[1]

Serious Eye Damage/Eye

. Category 1 [1]
[rritation
Flash Point Combustible liquid [1]
i L Harmful to aquatic life with
Aquatic Toxicity [1]

long lasting effects

Step-by-Step Disposal Protocol

The primary principle for managing 1-Aminoethanol waste is to prevent its entry into the

environment.[3] The following step-by-step protocol outlines the recommended procedures for

its safe disposal.

1. Personal Protective Equipment (PPE): Before handling 1-Aminoethanol, ensure you are

wearing appropriate personal protective equipment, including:

N

Chemical-resistant gloves

Safety goggles and a face shield

A lab coat or chemical-resistant apron

Use in a well-ventilated area or under a chemical fume hood.[1]

. Waste Segregation and Collection:
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4.

Segregate: Keep 1-Aminoethanol waste separate from other chemical waste streams,
especially incompatible materials like strong oxidizing agents.[1]

Collect: Collect liquid waste in a designated, properly labeled, and sealed container. The
container should be made of a material compatible with 1-Aminoethanol.[4]

Labeling: Clearly label the waste container as "Hazardous Waste: 1-Aminoethanol” and
include any other information required by your institution's hazardous waste management
program.[5]

. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area.[4]

The storage area should be cool, dry, and well-ventilated, away from heat, sparks, and open
flames.[1]

Ensure secondary containment is used to prevent spills.[6]

Disposal Method Selection: The preferred method for the disposal of 1-Aminoethanol is

through a licensed hazardous waste disposal company. The most common and recommended

disposal techniques are:

Incineration: Incinerate residues in a qualified and licensed facility.[3]

Landfill: In some cases, disposal in a qualified landfill may be an option, but this should be
confirmed with your waste disposal provider.[3]

. Spill and Emergency Procedures: In the event of a spill:

Evacuate the immediate area.[1]

Wear appropriate PPE before attempting to clean up the spill.[1]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[7]

Collect the absorbed material into a labeled container for hazardous waste disposal.[1][7]
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e Do not allow the spilled material to enter drains or waterways.[3]

Regarding Sewer Disposal: While some sources may indicate that highly diluted, small
quantities of 2-Aminoethanol can be disposed of down the sanitary sewer, this practice is
generally discouraged due to its aquatic toxicity.[8] Pouring ethanolamine down the drain can
violate local regulations and harm the environment.[5] Always consult and adhere to your local,
state, and federal hazardous waste regulations before considering this option.[1] If
neutralization is permitted, it must be done with caution, as the process generates heat.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-Aminoethanol.
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Caption: Workflow for the safe disposal of 1-Aminoethanol.
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By following these guidelines, laboratory professionals can ensure the safe handling and
proper disposal of 1-Aminoethanol, fostering a culture of safety and environmental
responsibility. Always prioritize the most conservative disposal methods and consult your
institution's safety officer and local regulations for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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